Cas no 1006494-01-4 (4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid)

4-Bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid is a brominated pyrazole derivative with a butyl substituent, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a carboxylic acid functional group and a bromine atom, enabling further derivatization through cross-coupling reactions or nucleophilic substitutions. The butan-2-yl substituent enhances lipophilicity, potentially improving bioavailability in drug development applications. This compound is particularly useful in the synthesis of heterocyclic compounds and as a building block for agrochemicals or bioactive molecules. Its well-defined reactivity profile makes it valuable for medicinal chemistry and material science applications requiring precise functionalization.

4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid structure

1006494-01-4 structure

Product Name:4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid

CAS No:1006494-01-4

MF:C₈H₁₁BrN₂O₂

MW:247.089141130447

MDL:MFCD06805243

CID:3160091

PubChem ID:19619908

Update Time:2025-06-07

4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid
- 4-Bromo-1-(sec-butyl)-1H-pyrazole-5-carboxylicacid
- 1006494-01-4
- BBL040984
- 4-BROMO-2-(SEC-BUTYL)PYRAZOLE-3-CARBOXYLIC ACID
- EN300-92414
- 4-Bromo-1-(sec-butyl)-1H-pyrazole-5-carboxylic acid
- AKOS000308847
- 4-bromo-2-butan-2-ylpyrazole-3-carboxylic acid
- GQB49401
- STL414494
- 4-BROMO-1-SEC-BUTYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
- MDL： MFCD06805243
- Inchi： 1S/C8H11BrN2O2/c1-3-5(2)11-7(8(12)13)6(9)4-10-11/h4-5H,3H2,1-2H3,(H,12,13)
- InChI Key： RWRDPCXJERHWDR-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1C(=O)O)C(C)CC

Computed Properties

Exact Mass: 246.00039Da
Monoisotopic Mass: 246.00039Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 55.1Å²

4-bromo-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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Chemenu	CM483853-1g	4-Bromo-1-(sec-butyl)-1H-pyrazole-5-carboxylic acid	1006494-01-4	97%	1g	$381	2022-06-14
abcr	AB499769-100 mg	4-Bromo-1-sec-butyl-1H-pyrazole-5-carboxylic acid	1006494-01-4		100MG	€309.00	2022-03-01
abcr	AB499769-250 mg	4-Bromo-1-sec-butyl-1H-pyrazole-5-carboxylic acid	1006494-01-4		250MG	€409.30	2022-03-01
abcr	AB499769-500 mg	4-Bromo-1-sec-butyl-1H-pyrazole-5-carboxylic acid	1006494-01-4		500MG	€530.80	2022-03-01
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